Cas no 899789-51-6 (Chrysocauloflavone I)

Chrysocauloflavone I structure
Chrysocauloflavone I structure
Product Name:Chrysocauloflavone I
CAS No:899789-51-6
MF:C30H20O10
MW:540.473809242249
CID:4670275
PubChem ID:154790996
Update Time:2024-10-26

Chrysocauloflavone I Chemical and Physical Properties

Names and Identifiers

    • Chrysocauloflavone I
    • 2-[4-[[5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl]oxy]phenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
    • 4H-1-Benzopyran-4-one, 3-[4-(3,4-dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl)phenoxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)- (9CI)
    • AKOS040762702
    • 899789-51-6
    • Inchi: 1S/C30H20O10/c31-16-5-1-15(2-6-16)29-30(28(37)27-21(35)10-18(33)12-25(27)40-29)38-19-7-3-14(4-8-19)23-13-22(36)26-20(34)9-17(32)11-24(26)39-23/h1-12,23,31-35H,13H2
    • InChI Key: LYCITTYNRZICCB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC(=CC=2O)O)OC(C2C=CC(O)=CC=2)=C1OC1C=CC(C2CC(=O)C3C(=CC(=CC=3O)O)O2)=CC=1

Computed Properties

  • Exact Mass: 540.10564683g/mol
  • Monoisotopic Mass: 540.10564683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 4
  • Complexity: 981
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Color/Form: Yellow powder

Chrysocauloflavone I Security Information

Chrysocauloflavone I Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TargetMol Chemicals
TN5499-5 mg
Chrysocauloflavone I
899789-51-6 98%
5mg
¥ 4,890 2023-07-11
TargetMol Chemicals
TN5499-1 mL * 10 mM (in DMSO)
Chrysocauloflavone I
899789-51-6 98%
1 mL * 10 mM (in DMSO)
¥ 7430 2023-09-15
TargetMol Chemicals
TN5499-5mg
Chrysocauloflavone I
899789-51-6
5mg
¥ 4890 2024-07-20
TargetMol Chemicals
TN5499-1 ml * 10 mm
Chrysocauloflavone I
899789-51-6
1 ml * 10 mm
¥ 7430 2024-07-20
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd